Cas no 885276-73-3 (1-Piperazineaceticacid, 4-(4-fluorophenyl)-a-2-thienyl-)

• Product Name: 1-Piperazineaceticacid, 4-(4-fluorophenyl)-a-2-thienyl-
• CAS No: 885276-73-3
• MF: C₁₆H₁₇FN₂O₂S
• MW: 320.381786108017
• MDL: MFCD04115197
• CID: 711376
• PubChem ID: 84819720
• Update Time: 2025-10-29

1-Piperazineaceticacid, 4-(4-fluorophenyl)-a-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-(4-fluorophenyl)-a-2-thienyl-
• [4-(4-FLUORO-PHENYL)-PIPERAZIN-1-YL]-THIOPHEN-2-YL-ACETIC ACID
• [4-(4-FLUOROPHENYL)PIPERAZIN-1-YL]THIOPHEN-2-YL-ACETIC ACID
• 2-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(thiophen-2-yl)acetic acid
• 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-(thiophen-2-yl)acetic acid
• 1-Piperazineacetic acid, 4-(4-fluorophenyl)-α-2-thienyl-
• 885276-73-3
• DB-345052
• 2-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(thiophen-2-yl)aceticacid
• SB39486
• [4-(4-Fluorophenyl)piperazin-1-yl]thiophen-2-yl-aceticacid

• MDL： MFCD04115197
• Inchi： 1S/C16H17FN2O2S/c17-12-3-5-13(6-4-12)18-7-9-19(10-8-18)15(16(20)21)14-2-1-11-22-14/h1-6,11,15H,7-10H2,(H,20,21)
• InChI Key： PWHUNCHBVFJCSV-UHFFFAOYSA-N
• SMILES： C(C(O)=O)(C1=CC=CS1)N1CCN(CC1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 320.09900
• Monoisotopic Mass: 320.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 72.02000
• LogP: 2.83800

Additional information on 1-Piperazineaceticacid, 4-(4-fluorophenyl)-a-2-thienyl-

Introduction to 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- (CAS No. 885276-73-3)

1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl-, identified by its Chemical Abstracts Service (CAS) number 885276-73-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of piperazine, fluorophenyl, and thienyl functional groups, which collectively contribute to its unique chemical properties and potential biological activities. The structural arrangement of these groups not only influences its reactivity but also opens up diverse possibilities for its application in drug discovery and development.

The piperazineacetic acid core in this molecule serves as a privileged scaffold, widely recognized for its role in enhancing bioavailability and binding affinity in drug molecules. Piperazine derivatives are frequently incorporated into therapeutic agents due to their ability to modulate biological pathways by interacting with various targets, including enzymes and receptors. The presence of the 4-(4-fluorophenyl) substituent introduces a fluorine atom into the aromatic ring, which is known to improve metabolic stability and binding interactions. Fluorine atoms can significantly alter the electronic properties of a molecule, leading to enhanced pharmacokinetic profiles.

The α-2-thienyl moiety further enriches the structural complexity of this compound, adding a thiophene ring that is known for its versatility in medicinal chemistry. Thiophene derivatives have been extensively studied for their potential applications in antiviral, anti-inflammatory, and anticancer therapies. The combination of piperazine, fluorophenyl, and thienyl groups in 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- creates a multifaceted molecular entity with the potential to interact with multiple biological targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with high precision. The fluorophenyl group, in particular, has been shown to enhance receptor binding through hydrophobic interactions and π-stacking effects, while the thienyl ring can contribute to hydrogen bonding networks. These interactions are critical for designing molecules with improved efficacy and reduced side effects.

In the context of drug discovery, the synthesis of 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- represents a significant step forward in generating novel pharmacological entities. The compound’s unique structural features make it a promising candidate for further exploration in therapeutic areas such as central nervous system disorders, cardiovascular diseases, and oncology. The ability to fine-tune its chemical properties through structural modifications allows for the development of highly specific and potent drug candidates.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By leveraging the synergistic effects of its multiple functional groups, it can be designed to selectively interact with disease-causing targets while minimizing off-target effects. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patients based on their unique biological profiles.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are widely used due to their ability to improve pharmacokinetic properties such as solubility, stability, and bioavailability. In 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl-, the fluorine atom is strategically positioned to maximize these benefits while maintaining overall molecular balance. This has led to increased interest in fluorinated piperazine derivatives as building blocks for new drugs.

Thiophene-based compounds have also shown great promise in recent years. The thiophene ring is known for its ability to modulate various biological pathways, making it an attractive scaffold for drug development. When combined with other functional groups like piperazine and fluorophenyl, thiophene derivatives can exhibit enhanced biological activity and improved pharmacological profiles.

The synthesis of 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for desired biological outcomes.

As research continues to uncover new therapeutic applications for this class of compounds, 1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- is poised to play a crucial role in next-generation drug development. Its unique combination of functional groups offers a rich foundation for designing molecules with improved efficacy and safety profiles. The ongoing exploration of its biological activities will likely lead to breakthroughs in treating some of today’s most challenging diseases.

The integration of computational tools with experimental methods has accelerated the pace at which novel compounds like this one are being discovered and validated. High-throughput screening (HTS) technologies combined with machine learning algorithms enable researchers to rapidly assess large libraries of compounds for potential therapeutic activity. This approach has been instrumental in identifying promising candidates for further development.

In conclusion,1-Piperazineacetic Acid, 4-(4-fluorophenyl)-α-2-thienyl- (CAS No. 885276-73-3) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and potential biological applications. Its unique combination of piperazineacetic acid core, 4-(4-fluorophenyl) substituent, α-2-thienyl moiety, and strategic positioning of functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases.